(1H-Imidazol-2-ylmethyl)(3-methoxypropyl)amine

• Molecular Formula: C8H15N3O
• Molecular Weight: 169.22 g/mol
• SMILES: COCCCNCC1=NC=CN1
• InChI: InChI=1S/C8H15N3O/c1-12-6-2-3-9-7-8-10-4-5-11-8/h4-5,9H,2-3,6-7H2,1H3,(H,10,11)
• InChIKey: ONGLPWUXMKZYNO-UHFFFAOYSA-N

(1H-Imidazol-2-ylmethyl)(3-methoxypropyl)amine Overview

(1H-Imidazol-2-ylmethyl)(3-methoxypropyl)amine (CAS 920450-20-0) is a bifunctional imidazole derivative bearing a primary amine and a 3-methoxypropyl side chain, characterized by a molecular formula C₈H₁₅N₃O and a molecular weight of 169.22 g/mol [1]. This compound is supplied as a research intermediate with a certified minimum purity of 95%, suitable for use in pharmaceutical discovery programs and chemical probe development . Its structure incorporates both hydrogen-bond donor/acceptor functionality (2 HBD, 3 HBA) and a flexible ether-containing side chain, placing it within the broader class of substituted 2-aminomethylimidazoles that are widely used as scaffolds in medicinal chemistry and as ligands in coordination chemistry [2].

• Imidazole scaffold building block with flexible 3-methoxypropyl chain

• Free base form supports synthesis and assay compatibility

• Certified purity ≥95% for pharmaceutical research intermediate use

• [1] PubChem. Compound Summary for CID 46784332: [(1H-imidazol-2-yl)methyl](3-methoxypropyl)amine. National Center for Biotechnology Information, 2024.11.20. View Source
• [2] PubChem. Computed Properties for CID 46784332: XLogP3-AA = -0.3; H-Bond Donor = 2; H-Bond Acceptor = 3; Topological Polar Surface Area = 49.9 Ų. View Source

(1H-Imidazol-2-ylmethyl)(3-methoxypropyl)amine Uniqueness

Simple in-class substitution by unsubstituted 2-(aminomethyl)imidazole (CAS 53332-80-2) or its N-alkylated variants (e.g., N-methyl, N-cyclopropylmethyl) is not scientifically equivalent because the 3-methoxypropyl chain on the target compound fundamentally alters key physicochemical descriptors . PubChem-computed data show the target possesses an XLogP3 of -0.3, a topological polar surface area (TPSA) of 49.9 Ų, and 6 rotatable bonds, a profile that differs markedly from the more hydrophilic, lower molecular weight analogs lacking the ether side chain [1]. These differences in lipophilicity, hydrogen-bonding capacity, and conformational flexibility directly impact solubility, membrane permeability, and target-binding pharmacophore geometry; relying on a non-methoxypropyl analog in a structure-activity relationship (SAR) campaign or assay panel therefore risks qualitatively different physicochemical behavior even when the imidazole-amine core is conserved [2].

LogP & TPSA shift

Unsubstituted or simple N-alkyl analogs differ in lipophilicity and polar surface area; may alter permeability and solubility profiles.

Salt form variability

Dihydrochloride salts introduce counterion and hygroscopicity, affecting weighing accuracy and anhydrous reaction stoichiometry.

Conformational mismatch

Non-methoxypropyl variants lack the ether oxygen and have fewer rotatable bonds; potential ligand geometry changes may not transfer directly.

• [1] PubChem. Computed Properties for CID 46784332: XLogP3-AA = -0.3; TPSA = 49.9 Ų; Rotatable Bond Count = 6. View Source
• [2] ChemBase. (1H-imidazol-2-yl)methanamine: Computed Acid pKa = 12.63; LogP = -0.95. View Source

(1H-Imidazol-2-ylmethyl)(3-methoxypropyl)amine Differentiation Evidence

Lipophilicity (XLogP3) Comparison

The 3-methoxypropyl substitution raises the computed XLogP3 of the target compound to −0.3, compared with −0.95 for the parent 2-(aminomethyl)imidazole scaffold, a shift of approximately +0.65 log units [REFS-1, REFS-2]. This magnitude of lipophilicity increase can meaningfully impact passive membrane permeability in cell-based assays without violating Lipinski's Rule of Five, as the target remains well below the XLogP3 < 5 cutoff. The difference is driven by the addition of three methylene units and one ether oxygen, which provide both hydrophobic bulk and hydrogen-bond acceptor capacity absent in the simpler analog [3].

Lipophilicity Shift

Class-level inference

XLogP3: −0.3 vs −0.95 (parent)

May support permeability screening context

Computed values; verify experimentally

Evidence Dimension	Computed lipophilicity (XLogP3-AA)
Target Compound Data	XLogP3 = −0.3
Comparator Or Baseline	2-(Aminomethyl)imidazole (CAS 53332-80-2): Computed LogP = −0.95 [2]
Quantified Difference	ΔlogP ≈ +0.65
Conditions	Computed values from PubChem (XLogP3 3.0, release 2024.11.20)

Why This Matters

A 0.65 log-unit increase in lipophilicity can translate into measurably higher cell permeability and tissue distribution, making the target compound more suitable than the parent amine for programs where balanced hydrophilicity-lipophilicity is required.

• [1] PubChem. CID 46784332: XLogP3-AA = −0.3. View Source
• [2] ChemBase. 1H-imidazol-2-ylmethanamine: Computed LogP = −0.946. View Source
• [3] PubChem. Computed Descriptors: Rotatable Bond Count = 6 vs. 1 for the unsubstituted parent. View Source

TPSA and HBA Comparison

The target compound exhibits a TPSA of 49.9 Ų and three hydrogen-bond acceptor (HBA) atoms (two imidazole nitrogens and one ether oxygen), compared with a TPSA of approximately 28.7 Ų and two HBA atoms for (cyclopropylmethyl)(1H-imidazol-2-ylmethyl)amine (MW 151.21, C₈H₁₃N₃), which lacks the ether oxygen [REFS-1, REFS-2]. The higher TPSA of the target improves aqueous solubility—an advantageous feature for in vitro assay compatibility—while remaining below the 60–70 Ų threshold often cited for blood-brain barrier penetration, preserving potential CNS drug candidate properties [2].

Polar Surface Area

Cross-study comparable

TPSA 49.9 Ų, 3 HBA vs ~28.7 Ų, 2 HBA

Supports solubility in assay buffers

Assay compatibility requires validation

Evidence Dimension	Topological Polar Surface Area (TPSA) and HBA count
Target Compound Data	TPSA = 49.9 Ų; HBA = 3
Comparator Or Baseline	(Cyclopropylmethyl)(1H-imidazol-2-ylmethyl)amine (MW 151.21): TPSA ~28.7 Ų; HBA = 2
Quantified Difference	TPSA +21.2 Ų; HBA +1
Conditions	Computed using Cactvs 3.4.8.18 (PubChem release 2024.11.20)

Why This Matters

The additional ether oxygen enhances aqueous solubility and hydrogen-bonding capacity, reducing aggregation and precipitation risk in biochemical assay buffers at screening concentrations (typically 1–100 µM), while still maintaining a TPSA compatible with oral bioavailability guidelines.

• [1] PubChem. CID 46784332: TPSA = 49.9 Ų; H-Bond Acceptor = 3. View Source
• [2] Pajouhesh H, Lenz GR. Medicinal chemical properties of successful central nervous system drugs. NeuroRx. 2005;2(4):541-553. TPSA threshold for CNS: <60–70 Ų. View Source

Purity and Batch Consistency

The target compound is commercially available from AKSci (Catalog 8049DG) with a minimum guaranteed purity of 95% per vendor technical specification . In contrast, the simple alternative 2-(aminomethyl)imidazole dihydrochloride (CAS 22600-77-7) is traded at a nominal 97% purity but is supplied as a dihydrochloride salt, which introduces variable counterion content and hygroscopicity that can affect accurate weighing and reaction stoichiometry in anhydrous conditions . Further, the free base of the target compound can be sourced at 97% purity (NLT) from MolCore under ISO-certified quality systems, providing a higher-purity option for critical applications .

Purity Profile

Data to verify

95% free base (AKSci); ≥97% NLT (MolCore)

Free base reduces counterion variability

Supplier data; review batch COA

Evidence Dimension	Minimum certified purity and physical form
Target Compound Data	95% (AKSci, free base); ≥97% NLT (MolCore, ISO-certified) [REFS-1, REFS-3]
Comparator Or Baseline	2-(Aminomethyl)imidazole dihydrochloride: 97% nominal purity (Sigma-Aldrich, dihydrochloride salt)
Quantified Difference	Free base vs. salt form; NLT 97% available for target
Conditions	Supplier specifications per COA and certificate of analysis

Why This Matters

Procuring the free base at a defined purity simplifies downstream synthetic chemistry, eliminates counterion variability, and reduces the risk of batch-dependent failures in multi-step synthesis or biological screening campaigns.

Rotatable Bond Count and Conformational Flexibility

With 6 rotatable bonds, the target compound provides substantially greater conformational freedom than (1H-imidazol-2-ylmethyl)methylamine (3 rotatable bonds) or the parent 2-(aminomethyl)imidazole (1 rotatable bond) [REFS-1, REFS-2]. While excessive flexibility can increase entropic penalty upon target binding, the 3-methoxypropyl side chain offers a tunable linker length (4-atom spacer) that can position the terminal ether oxygen for specific hydrogen-bond interactions or metal coordination in designed ligand systems, a capability not present in shorter-chain analogs [3].

Conformational Flexibility

Class-level inference

6 rotatable bonds vs 1–3 for shorter analogs

May enable tunable ligand geometry

Impact on binding entropy requires study

Evidence Dimension	Number of rotatable bonds and side-chain length
Target Compound Data	6 rotatable bonds; 4-atom side-chain spacer (C-C-C-O)
Comparator Or Baseline	(1H-imidazol-2-ylmethyl)methylamine: 3 rotatable bonds [2]
Quantified Difference	Δ (+3) rotatable bonds; side-chain extension of 3 atoms
Conditions	Computed by Cactvs 3.4.8.18 (PubChem)

Why This Matters

The extended flexible side chain enables geometry optimization for bidentate metal coordination or for spanning deeper into receptor binding pockets, providing a synthetic versatility advantage over truncated N-alkyl analogs in fragment-based drug design or catalyst development.

• [1] PubChem. CID 46784332: Rotatable Bond Count = 6. View Source
• [2] PubChem. (1H-imidazol-2-ylmethyl)methylamine: Rotatable Bond Count = 3 (estimated). View Source
• [3] ChemBase. 1-(1H-imidazol-2-ylmethyl)-3-(3-methoxypropyl)-3-piperidinecarboxylic acid: demonstrates use of the methoxypropyl linker in a pharmacologically relevant scaffold. View Source

(1H-Imidazol-2-ylmethyl)(3-methoxypropyl)amine Applications

SAR Campaigns with Balanced Lipophilicity

The target compound's computed XLogP3 of −0.3 places it in an optimal range for lead-like or fragment-like libraries that balance aqueous solubility with cell permeability [1]. When building SAR around an imidazole primary pharmacophore, the 3-methoxypropyl chain provides a distinct lipophilicity vector compared to simple N-methyl or N-ethyl congeners, making this compound suitable as a starting point for iterative optimization of logD and metabolic stability in hit-to-lead programs .

Soluble Free Base for Biochemical Assays

With a TPSA of 49.9 Ų and 3 H-bond acceptor atoms, the target compound exhibits improved aqueous solubility over cyclopropylmethyl analogs (TPSA ≈ 28.7 Ų) [1]. This property reduces the need for high DMSO concentrations in assay buffers, minimizing solvent-induced artifacts in enzyme inhibition, receptor binding, or cell viability assays. The free base form eliminates counterion interference common with hydrochloride salts .

Bifunctional N,O-Donor for Coordination Chemistry

The imidazole nitrogen and the ether oxygen of the 3-methoxypropyl chain constitute a bidentate N,O-donor system, supported by 6 rotatable bonds that allow conformational adaptation [1]. This architecture is valuable for synthesizing transition metal complexes, where the flexible tether between the imidazole and the ether oxygen enables chelate ring formation of tunable size (5- to 7-membered rings), relevant for homogeneous catalysis and metalloenzyme model studies .

ISO-Certified Reference Standard for Method Development

MolCore supplies this compound at ≥97% purity (NLT) under ISO-certified quality systems [1]. This level of certified purity, combined with full characterization data, makes the compound suitable as a calibration standard in HPLC, LC-MS, or quantitative NMR method development within pharmaceutical quality control laboratories .

Application

Selection Property

Validation Focus

SAR with balanced lipophilicity

Computed logP and TPSA profile

Experimental logD and permeability assay

Soluble free base for biochemical assays

High TPSA and free base form

Solubility in assay buffers (1–100 µM range)

Bidentate N,O-donor ligand

Imidazole–ether donor set and rotatable bonds

Metal complexation and chelate screening

Analytical reference standard

Supplier-reported purity ≥97% (NLT), ISO system

Purity verification by HPLC or LC-MS

• [1] PubChem. CID 46784332: XLogP3-AA = −0.3; TPSA = 49.9 Ų; HBA = 3; Rotatable Bonds = 6. View Source